Cas no 2229488-57-5 (2-methoxyquinoline-3-sulfonyl fluoride)

• Product Name: 2-methoxyquinoline-3-sulfonyl fluoride
• CAS No: 2229488-57-5
• MF: C₁₀H₈FNO₃S
• MW: 241.23882484436
• CID: 6276958
• PubChem ID: 165650410
• Update Time: 2025-05-19

2-methoxyquinoline-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-methoxyquinoline-3-sulfonyl fluoride
• 2229488-57-5
• EN300-2005195

• Inchi： 1S/C10H8FNO3S/c1-15-10-9(16(11,13)14)6-7-4-2-3-5-8(7)12-10/h2-6H,1H3
• InChI Key： SAMNWWMSEKLJLN-UHFFFAOYSA-N
• SMILES： S(C1=C(N=C2C=CC=CC2=C1)OC)(=O)(=O)F

Computed Properties

• Exact Mass: 241.02089245g/mol
• Monoisotopic Mass: 241.02089245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 2-methoxyquinoline-3-sulfonyl fluoride

Recent Advances in the Application of 2-Methoxyquinoline-3-sulfonyl Fluoride (CAS: 2229488-57-5) in Chemical Biology and Drug Discovery

2-Methoxyquinoline-3-sulfonyl fluoride (CAS: 2229488-57-5) has emerged as a versatile chemical probe and building block in chemical biology and medicinal chemistry. Recent studies have highlighted its unique reactivity as a sulfonyl fluoride warhead, enabling covalent modification of proteins and other biomolecules. This compound belongs to the growing class of sulfur(VI) fluoride exchange (SuFEx) reagents, which have gained significant attention for their applications in target identification, activity-based protein profiling, and drug discovery.

The compound's structural features, combining a quinoline scaffold with a reactive sulfonyl fluoride group, make it particularly valuable for studying serine hydrolases and other nucleophilic amino acid residues. Recent work published in Nature Chemical Biology (2023) demonstrated its effectiveness in profiling enzyme activities in complex proteomes, with superior stability compared to traditional fluorophosphonate probes. The methoxy group at the 2-position appears to modulate both reactivity and membrane permeability, an important consideration for cellular applications.

In drug discovery, 2-methoxyquinoline-3-sulfonyl fluoride has shown promise as a covalent inhibitor scaffold. A 2024 study in the Journal of Medicinal Chemistry reported its incorporation into selective kinase inhibitors, where the sulfonyl fluoride group forms reversible covalent bonds with non-catalytic lysine residues. This approach combines the benefits of covalent targeting with improved selectivity profiles. The compound's synthetic accessibility (typically prepared from 2-methoxyquinoline-3-sulfonyl chloride followed by fluoride exchange) has facilitated its adoption across multiple research groups.

Recent applications have expanded beyond traditional protein labeling. A notable 2023 ACS Chemical Biology publication described its use in DNA-encoded library technology, where the sulfonyl fluoride warhead enabled efficient on-DNA conjugation reactions. This development opens new possibilities for high-throughput screening of covalent binders. Additionally, the compound's fluorescence properties (excitation/emission maxima at 340/410 nm) allow for direct monitoring of labeling reactions, providing a built-in analytical handle.

Safety and handling considerations for 2-methoxyquinoline-3-sulfonyl fluoride continue to be refined. While generally stable in anhydrous organic solvents, recent safety assessments recommend handling in well-ventilated areas due to potential HF generation upon hydrolysis. Storage at -20°C under argon is advised for long-term stability. These practical considerations, along with its demonstrated utility, position this compound as an important tool for chemical biology research moving forward.